1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid

• CAS RN: 1245171-61-2
• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.2

Description

Pyrazole and its derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety.

Synthesis Analysis

A new, high-yielding, and practical method for synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 1-methyl-5-(trifluoromethyl)-1H-pyrazole, key intermediates for important building blocks has been reported. Another study reported the acid-catalyzed synthesis of a new tricyclic, trifluoromethylated indenopyrazole, 3-methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one, from 2-acetyl-1,3-indanedione and 4-trifluoromethylphenylhydrazine.

Molecular Structure Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

The reaction mixture was heated to 80 0 C for 15 h then cooled to rt. NaOH (5.22 g) was added all at once and the mixture stirred for 1 h at rt. The reaction mixture was concentrated under vacuum, diluted with ethyl acetate (2 x 300 mL) and washed with IM HCl (300 mL).

Physical And Chemical Properties Analysis

The extreme electronegativity of the fluorine substituent induces a strong withdrawing inductive effect, whereas the resonance effect of its lone-pair electrons allows the fluorine atom to be considered as a π-electron donor as well.

Mechanism of Action

Target of Action

For instance, pyrazoles have potential applications in the agrochemical and medicinal chemistry industries as pesticides, anti-inflammatory medications, and antitumor drugs .

Mode of Action

For example, they can inhibit enzymes, modulate receptors, or interfere with cellular processes . The trifluoromethyl group in the compound may enhance its biological activity and increase its chemical or metabolic stability .

Biochemical Pathways

Pyrazoles and trifluoromethyl-containing compounds have been found to influence a variety of biochemical pathways depending on their specific targets .

Pharmacokinetics

The trifluoromethyl group in the compound is known to enhance biological activity and increase chemical or metabolic stability, which could potentially influence its pharmacokinetic properties .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, such as anti-inflammatory and antitumor effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of similar compounds .

Advantages and Limitations for Lab Experiments

1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid has several advantages and limitations for use in laboratory experiments. One of the main advantages is its ability to increase the solubility of drugs and other compounds in aqueous media. This makes it an ideal starting material for the synthesis of a variety of compounds. Additionally, it is relatively easy to synthesize and is available commercially. However, one of the main limitations is its potential toxicity, which makes it unsuitable for use in certain experiments.

Future Directions

The potential applications of 1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid are still being explored. Some of the potential future directions include the development of new syntheses for this compound and its derivatives, the development of new methods for increasing the solubility of drugs and other compounds in aqueous media, and the development of new methods for modulating the activity of enzymes and other proteins. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs and therapies.

Synthesis Methods

1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-trifluoromethylphenylacetic acid with 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid in the presence of a suitable catalyst, such as p-toluenesulfonic acid. This method produces this compound in yields of up to 95%. Other methods, such as the reaction of 4-trifluoromethylphenylacetic acid with 1-methyl-3-hydroxy-1H-pyrazole-5-carboxylic acid, are also possible.

Scientific Research Applications

1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid has been studied extensively in the scientific community due to its potential applications in drug discovery, biochemistry, and physiology. In particular, it has been used as a synthetic intermediate for the synthesis of a variety of compounds. It has also been studied for its ability to increase the solubility of drugs and other compounds in aqueous media. Additionally, it has been used as a starting material in the synthesis of various other compounds, such as 1-methyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidine-5-carboxylic acid, which has been studied for its potential applications in the field of drug discovery.